87-51-4

Indole-3-acetic acid

In Stock

• CAS RN:
• 87-51-4

• Formula:
• C10H9NO2

• InChI:
• InChI=1S/C10H9NO2/c12-10(13)5-7-6-11-9-4-2-1-3-8(7)9/h1-4,6,11H,5H2,(H,12,13)

• InChIKey:
• SEOVTRFCIGRIMH-UHFFFAOYSA-N

• 3-Indoleacetic acid is a highly effective, growth promotor in lower plant life, formed by a variety of fungi, including yeast and has been isolated from Aspergillus niger and Rhizopus sp. It is commonly employed in horticulture and industry.
  Indole-3-acetate, also known as indoleacetic acid or IAA, belongs to the class of organic compounds known as indole-3-acetic acid derivatives. Indole-3-acetic acid derivatives are compounds containing an acetic acid (or a derivative) linked to the C3 carbon atom of an indole. Indole-3-acetate exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Indole-3-acetate has been found throughout most human tissues, and has also been detected in most biofluids, including saliva, cerebrospinal fluid, urine, and feces. Within the cell, indole-3-acetate is primarily located in the cytoplasm ...

Ethyl 2-methyl-4-oxocyclohex-2-enecarboxylate

In Stock

• CAS RN:
• 487-51-4

• Formula:
• C10H14O3

• InChI:
• InChI=1S/C10H14O3/c1-3-13-10(12)9-5-4-8(11)6-7(9)2/h6,9H,3-5H2,1-2H3

• InChIKey:
• VLTANIMRIRCCOQ-UHFFFAOYSA-N

• Ethyl 2-methyl-4-oxocyclohex-2-enecarboxylate is a useful research compound. Its molecular formula is C10H14O3 and its molecular weight is 182.22 g/mol. The purity is usually 95%.

(S)-2-Amino-4-methylpentanamide

In Stock

• CAS RN:
• 687-51-4

• Formula:
• C6H14N2O

• InChI:
• InChI=1S/C6H14N2O/c1-4(2)3-5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H2,8,9)/t5-/m0/s1

• InChIKey:
• FORGMRSGVSYZQR-YFKPBYRVSA-N

• H-Leu-NH2
  L-leucinamide is an amino acid amide that is L-leucine in which the carboxy OH group is replaced by NH2. It is an amino acid amide and a L-leucine derivative.
  

1-(4-Nitrophenyl)-3-phenyl-1H-pyrazole-4-carbaldehyde

In Stock

• CAS RN:
• 21487-51-4

• Formula:
• C16H11N3O3

• InChI:
• InChI=1S/C16H11N3O3/c20-11-13-10-18(14-6-8-15(9-7-14)19(21)22)17-16(13)12-4-2-1-3-5-12/h1-11H

• InChIKey:
• WIUYZJHSJSZAQZ-UHFFFAOYSA-N

• 1-(4-Nitrophenyl)-3-phenyl-1H-pyrazole-4-carbaldehyde is a useful research compound. Its molecular formula is C16H11N3O3 and its molecular weight is 293.282. The purity is usually 95%.

BENZAMIDE, o-ALLYLOXY-N,N-DIETHYL-

In Stock

• CAS RN:
• 63887-51-4

• Formula:
• C14H19NO2

• InChI:
• InChI=1S/C14H19NO2/c1-4-11-17-13-10-8-7-9-12(13)14(16)15(5-2)6-3/h4,7-10H,1,5-6,11H2,2-3H3

• InChIKey:
• UACSYZPPUXXDTL-UHFFFAOYSA-N

• BENZAMIDE, o-ALLYLOXY-N,N-DIETHYL- is a useful research compound. Its molecular formula is C14H19NO2 and its molecular weight is 233.31 g/mol. The purity is usually 95%.

3-(Oxolan-2-ylmethyl)-2-sulfanylidene-1,3-thiazolidin-4-one

Usually In Stock

• CAS RN:
• 42487-51-4

• Formula:
• C8H11NO2S2

• InChI:
• InChI=1S/C8H11NO2S2/c10-7-5-13-8(12)9(7)4-6-2-1-3-11-6/h6H,1-5H2

• InChIKey:
• SHTKEHNWPGRDGH-UHFFFAOYSA-N

• 3-(Oxolan-2-ylmethyl)-2-sulfanylidene-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C8H11NO2S2 and its molecular weight is 217.3. The purity is usually 95%.

2-[4-(Trifluoromethyl)phenyl]-1,3-thiazole-5-carboxylic acid

In Stock

• CAS RN:
• 762287-51-4

• Formula:
• C11H6F3NO2S

• InChI:
• InChI=1S/C11H6F3NO2S/c12-11(13,14)7-3-1-6(2-4-7)9-15-5-8(18-9)10(16)17/h1-5H,(H,16,17)

• InChIKey:
• DSHZQLTWBMTKEW-UHFFFAOYSA-N

• 2-[4-(Trifluoromethyl)phenyl]-1,3-thiazole-5-carboxylic acid is a useful research compound. Its molecular formula is C11H6F3NO2S and its molecular weight is 273.23 g/mol. The purity is usually 95%.

[4-(4-Methoxyphenyl)oxan-4-yl]methanamine

In Stock

• CAS RN:
• 440087-51-4

• Formula:
• C13H19NO2

• InChI:
• InChI=1S/C13H19NO2/c1-15-12-4-2-11(3-5-12)13(10-14)6-8-16-9-7-13/h2-5H,6-10,14H2,1H3

• InChIKey:
• CICNVPXSEFWGBP-UHFFFAOYSA-N

• [4-(4-Methoxyphenyl)oxan-4-yl]methanamine is a useful research compound. Its molecular formula is C13H19NO2 and its molecular weight is 221.29 g/mol. The purity is usually 95%.

Ethyl 4-[4-(allyloxy)-3-methoxyphenyl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• CAS RN:
• 445287-51-4

• Formula:
• C18H22N2O5

• InChI:
• InChI=1S/C18H22N2O5/c1-5-9-25-13-8-7-12(10-14(13)23-4)16-15(17(21)24-6-2)11(3)19-18(22)20-16/h5,7-8,10,16H,1,6,9H2,2-4H3,(H2,19,20,22)

• InChIKey:
• ZWERCYSZBKSWFT-UHFFFAOYSA-N

• Ethyl 4-[4-(allyloxy)-3-methoxyphenyl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C18H22N2O5 and its molecular weight is 346.4g/mol. The purity is usually 95%.

N'-(5,7-dimethylbenzo[d]thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzohydrazide

In Stock

• CAS RN:
• 851987-51-4

• Formula:
• C21H24N4O3S2

• InChI:
• InChI=1S/C21H24N4O3S2/c1-14-12-15(2)19-18(13-14)22-21(29-19)24-23-20(26)16-6-8-17(9-7-16)30(27,28)25-10-4-3-5-11-25/h6-9,12-13H,3-5,10-11H2,1-2H3,(H,22,24)(H,23,26)

• InChIKey:
• KKAGAVYTSTYPBL-UHFFFAOYSA-N

• N'-(5,7-dimethylbenzo[d]thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C21H24N4O3S2 and its molecular weight is 444.57. The purity is usually 95%.

1-(4-Methoxyphenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylethanone

In Stock

• CAS RN:
• 872987-51-4

• Formula:
• C18H15N3O2S

• InChI:
• InChI=1S/C18H15N3O2S/c1-23-15-6-4-13(5-7-15)17(22)12-24-18-9-8-16(20-21-18)14-3-2-10-19-11-14/h2-11H,12H2,1H3

• InChIKey:
• AEIXURPDONWMSO-UHFFFAOYSA-N

• 1-(4-Methoxyphenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylethanone is a useful research compound. Its molecular formula is C18H15N3O2S and its molecular weight is 337.4. The purity is usually 95%.

3-(3-fluoro-4-methylphenyl)-1-(3-methylbenzyl)[1]benzothieno[3,2-d]pyrimidine-2,4(1H,3H)-dione

In Stock

• CAS RN:
• 893787-51-4

• Formula:
• C25H19FN2O2S

• InChI:
• InChI=1S/C25H19FN2O2S/c1-15-6-5-7-17(12-15)14-27-22-19-8-3-4-9-21(19)31-23(22)24(29)28(25(27)30)18-11-10-16(2)20(26)13-18/h3-13H,14H2,1-2H3

• InChIKey:
• FFGDXIFQLZLZDZ-UHFFFAOYSA-N

• 3-(3-fluoro-4-methylphenyl)-1-(3-methylbenzyl)[1]benzothieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C25H19FN2O2S and its molecular weight is 430.5. The purity is usually 95%.

2-(4-chlorophenoxy)-N-[2-(4-fluorophenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide

In Stock

• CAS RN:
• 958587-51-4

• Formula:
• C19H15ClFN3O3S

• InChI:
• InChI=1S/C19H15ClFN3O3S/c20-12-1-7-15(8-2-12)27-9-18(25)22-19-16-10-28(26)11-17(16)23-24(19)14-5-3-13(21)4-6-14/h1-8H,9-11H2,(H,22,25)

• InChIKey:
• VTEWQKHSKRZAFJ-UHFFFAOYSA-N

• 2-(4-chlorophenoxy)-N-[2-(4-fluorophenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide is a useful research compound. Its molecular formula is C19H15ClFN3O3S and its molecular weight is 419.86. The purity is usually 95%.

Oligomannose-3-Fuc (1-6) (Man-3-Fuc)

• CAS RN:
• 110387-51-4

• Formula:
• C40H68N2O30

• InChI:
• InChI=1S/C40H68N2O30/c1-10-20(50)26(56)29(59)37(65-10)63-8-14(49)33(21(51)13(4-43)41-11(2)47)70-36-19(42-12(3)48)25(55)34(17(7-46)68-36)71-40-32(62)35(72-39-31(61)28(58)23(53)16(6-45)67-39)24(54)18(69-40)9-64-38-30(60)27(57)22(52)15(5-44)66-38/h4,10,13-40,44-46,49-62H,5-9H2,1-3H3,(H,41,47)(H,42,48)/t10-,13-,14+,15+,16+,17+,18+,19+,20+,21+,22+,23+,24+,25+,26+,27-,28-,29-,30-,31-,32-,33+,34+,35-,36-,37+,38-,39+,40-/m0/s1

• InChIKey:
• AVNPKRIXOZKGDS-DYXCVAHDSA-N

• Oligomannose-3-Fuc (1-6) (Man-3-Fuc) is a useful research compound. Its molecular formula is C40H68N2O30 and its molecular weight is 1056.968. The purity is usually 95%.

3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone

In Stock

• CAS RN:
• 898787-51-4

• Formula:
• C9H5F5O

• InChI:
• InChI=1S/C9H5F5O/c10-6-1-2-7(11)5(3-6)4-8(15)9(12,13)14/h1-3H,4H2

• InChIKey:
• AFSMXTFDDQMNMO-UHFFFAOYSA-N

• 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone is a useful research compound. Its molecular formula is C9H5F5O and its molecular weight is 224.13 g/mol. The purity is usually 95%.

5-(Chloroacetyl)-2-hydroxybenzaldehyde

Usually In Stock

• CAS RN:
• 115787-51-4

• Formula:
• C9H7ClO3

• InChI:
• InChI=1S/C9H7ClO3/c10-4-9(13)6-1-2-8(12)7(3-6)5-11/h1-3,5,12H,4H2

• InChIKey:
• FSRMZXYUHOTEOH-UHFFFAOYSA-N

• 5-(Chloroacetyl)-2-hydroxybenzaldehyde is a useful research compound. Its molecular formula is C9H7ClO3 and its molecular weight is 198.6 g/mol. The purity is usually 95%.

Pantoprazole Sulfide N-Oxide (Pantoprazole Impurity)

In Stock

• CAS RN:
• 953787-51-4

• Formula:
• C₁₆H₁₅F₂N₃O₄S

• InChI:
• InChI=1S/C16H15F2N3O4S/c1-23-13-5-6-21(22)12(14(13)24-2)8-26-16-19-10-4-3-9(25-15(17)18)7-11(10)20-16/h3-7,15H,8H2,1-2H3,(H,19,20)

• Pantoprazole Sulfide N-Oxide (Pantoprazole Impurity), also known as Pantoprazole Sulfide N-Oxide (Pantoprazole Impurity), is a useful research compound. Its molecular formula is C₁₆H₁₅F₂N₃O₄S and its molecular weight is 383.37. The purity is usually 95%.

N-((1-(tert-butylcarbamoyl)piperidin-4-yl)methyl)pyrazine-2-carboxamide

In Stock

• CAS RN:
• 1234887-51-4

• Formula:
• C16H25N5O2

• InChI:
• InChI=1S/C16H25N5O2/c1-16(2,3)20-15(23)21-8-4-12(5-9-21)10-19-14(22)13-11-17-6-7-18-13/h6-7,11-12H,4-5,8-10H2,1-3H3,(H,19,22)(H,20,23)

• InChIKey:
• SHCYPNMLASODTE-UHFFFAOYSA-N

• N-((1-(tert-butylcarbamoyl)piperidin-4-yl)methyl)pyrazine-2-carboxamide is a useful research compound. Its molecular formula is C16H25N5O2 and its molecular weight is 319.409. The purity is usually 95%.

(1-(1-(Pyridin-2-yl)ethyl)piperidin-2-yl)methanol

Usually In Stock

• CAS RN:
• 1289387-51-4

• Formula:
• C13H20N2O

• InChI:
• InChI=1S/C13H20N2O/c1-11(13-7-2-4-8-14-13)15-9-5-3-6-12(15)10-16/h2,4,7-8,11-12,16H,3,5-6,9-10H2,1H3

• InChIKey:
• TZMPUWQLONXYTH-UHFFFAOYSA-N

• (1-(1-(Pyridin-2-yl)ethyl)piperidin-2-yl)methanol is a useful research compound. Its molecular formula is C13H20N2O and its molecular weight is 220.316. The purity is usually 95%.

(2-Methylquinolin-8-yl)(3-(thiazol-2-yloxy)azetidin-1-yl)methanone

In Stock

• CAS RN:
• 1797287-51-4

• Formula:
• C17H15N3O2S

• InChI:
• InChI=1S/C17H15N3O2S/c1-11-5-6-12-3-2-4-14(15(12)19-11)16(21)20-9-13(10-20)22-17-18-7-8-23-17/h2-8,13H,9-10H2,1H3

• InChIKey:
• YAEQAUAACRBDBW-UHFFFAOYSA-N

• (2-Methylquinolin-8-yl)(3-(thiazol-2-yloxy)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C17H15N3O2S and its molecular weight is 325.39. The purity is usually 95%.

(2-Chlorophenyl)(4-(isobutylsulfonyl)piperidin-1-yl)methanone

In Stock

• CAS RN:
• 1797687-51-4

• Formula:
• C16H22ClNO3S

• InChI:
• InChI=1S/C16H22ClNO3S/c1-12(2)11-22(20,21)13-7-9-18(10-8-13)16(19)14-5-3-4-6-15(14)17/h3-6,12-13H,7-11H2,1-2H3

• InChIKey:
• AOFSRRNYQZXDEF-UHFFFAOYSA-N

• (2-Chlorophenyl)(4-(isobutylsulfonyl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C16H22ClNO3S and its molecular weight is 343.87. The purity is usually 95%.

5-(furan-2-yl)-N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)isoxazole-3-carboxamide

In Stock

• CAS RN:
• 1797887-51-4

• Formula:
• C20H24N2O4

• InChI:
• InChI=1S/C20H24N2O4/c1-24-20(14-6-12-5-13(8-14)9-15(20)7-12)11-21-19(23)16-10-18(26-22-16)17-3-2-4-25-17/h2-4,10,12-15H,5-9,11H2,1H3,(H,21,23)

• InChIKey:
• UDKCGAGIKRVPHQ-UHFFFAOYSA-N

• 5-(furan-2-yl)-N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C20H24N2O4 and its molecular weight is 356.422. The purity is usually 95%.

6-chloro-1-[2-(piperazin-1-yl)ethyl]-1H-indole

In Stock

• CAS RN:
• 2175787-51-4

• Formula:
• C14H18ClN3

• InChI:
• InChI=1S/C14H18ClN3/c15-13-2-1-12-3-6-18(14(12)11-13)10-9-17-7-4-16-5-8-17/h1-3,6,11,16H,4-5,7-10H2

• InChIKey:
• CTYMONUHCGNNOH-UHFFFAOYSA-N

• 6-chloro-1-[2-(piperazin-1-yl)ethyl]-1H-indole is a useful research compound. Its molecular formula is C14H18ClN3 and its molecular weight is 263.77. The purity is usually 95%.

N-[3-(3,5-Dimethylpyrazol-1-yl)propyl]-1-prop-2-enoylpiperidine-4-carboxamide

Usually In Stock

• CAS RN:
• 2361687-51-4

• Formula:
• C17H26N4O2

• InChI:
• InChI=1S/C17H26N4O2/c1-4-16(22)20-10-6-15(7-11-20)17(23)18-8-5-9-21-14(3)12-13(2)19-21/h4,12,15H,1,5-11H2,2-3H3,(H,18,23)

• InChIKey:
• WHFLSQIILPHANW-UHFFFAOYSA-N

• N-[3-(3,5-Dimethylpyrazol-1-yl)propyl]-1-prop-2-enoylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C17H26N4O2 and its molecular weight is 318.421. The purity is usually 95%.

3-[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidine-1-carbonyl]-1-methylpyridin-2-one

Usually In Stock

• CAS RN:
• 2379987-51-4

• Formula:
• C17H19BrN4O3

• InChI:
• InChI=1S/C17H19BrN4O3/c1-21-6-3-5-14(15(21)23)16(24)22-7-2-4-12(10-22)11-25-17-19-8-13(18)9-20-17/h3,5-6,8-9,12H,2,4,7,10-11H2,1H3

• InChIKey:
• FHLQPVIGHKIMOR-UHFFFAOYSA-N

• 3-[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidine-1-carbonyl]-1-methylpyridin-2-one is a useful research compound. Its molecular formula is C17H19BrN4O3 and its molecular weight is 407.268. The purity is usually 95%.